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1. Chemical and Solubility Profile Anguizole is a small molecule identified as a potent inhibitor of

Hepatitis C Virus (HCV) replication, acting by altering the subcellular distribution of the viral NS4B protein

[1].

The quantitative solubility data for Anguizole is summarized in the table below.

Parameter Value Condition / Note

Molecular Weight 408.81 g/mol

CAS Number 442666-98-0

Molecular Formula C₁₇H₁₁ClF₂N₄O₂S

Solubility in DMSO 50 mg/mL Sonication is recommended [1].

Molar Concentration ~122.31 mM Calculated from solubility (50 mg/mL) [1].

Stock Solution Stability -80°C for 1 year For solutions in DMSO [1].

Solid Form Stability -20°C for 3 years Provided as a powder [1].
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2. Experimental Protocol: DMSO Stock Solution Preparation This protocol ensures the preparation of a

high-quality, concentrated stock solution of Anguizole for use in in vitro assays [1].

Materials: Anguizole powder, anhydrous DMSO (cell culture grade), microbalance, sonicator, vortex
mixer, sterile glass vials.

Procedure:
Weighing: Accurately weigh the desired amount of Anguizole powder. To prepare 1 mL of a 50

mg/mL solution, weigh 50 mg of the compound.
Dissolution: Transfer the powder to a glass vial and add the appropriate volume of DMSO.

Agitation: Vortex the mixture for 30-60 seconds until the powder is fully dispersed.
Sonication: Place the vial in a sonicator bath for 5-10 minutes. This step is explicitly

recommended to achieve complete solubilization at this concentration [1].
Visual Inspection: Confirm that the solution is clear and without any visible particulate matter.

Aliquoting and Storage: Aliquot the stock solution into single-use vials to avoid repeated
freeze-thaw cycles. Store aliquots at -80°C, where they are stable for approximately one year

[1].

3. Experimental Protocol: Solubility Verification via NMR For critical applications, such as preparing a

fragment-based screening library, the solubility in DMSO can be accurately verified using ¹H NMR, as

detailed in a study on fragment solubility [2]. The following workflow outlines this quantitative process.

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.smolecule.com/products/s518909?utm_src=pdf-body
https://www.targetmol.com/compound/anguizole
https://www.smolecule.com/products/s518909?utm_src=pdf-body
https://www.smolecule.com/products/s518909?utm_src=pdf-body
https://www.targetmol.com/compound/anguizole
https://www.targetmol.com/compound/anguizole
https://www.mdpi.com/1420-3049/26/13/3950
https://www.smolecule.com/products/s518909?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Prepare 100 mM Stock Solution

Incubate Overnight
at Room Temperature

Store at -20°C
(Months)

Thaw and Dilute to
1 mM Target

Acquire ¹H NMR Spectrum
(600 MHz, 298 K)

Quantify via PULCON/ERETIC
vs. Isoleucine Standard

Concentration ≥ 1000 μM ?

Classified as Soluble

 Yes

Classified as Insoluble

 No

Click to download full resolution via product page

Workflow for NMR Solubility Verification [2]

Principle: This method uses an electronic reference (PULCON/ERETIC) to quantify the

concentration of Anguizole in a DMSO solution by comparing its ¹H NMR signal intensity to a known
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internal standard (e.g., 1 mM isoleucine) [2].

Key Steps:
A 100 mM stock solution of Anguizole in DMSO-d₆ is prepared and stored frozen [2].

The stock is thawed and diluted to a target concentration of 1 mM [2].
An NMR spectrum is acquired under quantitative conditions (e.g., long repetition delay,

sufficient acquisition time) [2].
Concentration is calculated by software integration against the reference. A measured

concentration ≥ 1000 µM classifies the compound as soluble for fragment-based screening
purposes [2].

Note: The experimental error for this method is estimated to be around 50 µM. A "gray area" between
900-999 µM is often excluded from definitive classification to avoid ambiguity [2].

Important Considerations for Researchers

Sonication is Key: The supplier specifically recommends sonication to achieve a concentration of 50
mg/mL. Gentle warming may also be employed if necessary [1].

Stability and Handling: For long-term stability, store powder at -20°C and DMSO stock solutions at
-80°C. Aliquot stock solutions to minimize freeze-thaw cycles and water absorption [1].

Data Limitations: The provided solubility data is from a supplier datasheet. For critical project
decisions, verifying the solubility in your own laboratory using the NMR method or a similar

quantitative technique is highly advisable.
Bioactivity Context: Anguizole inhibits HCV replication by targeting the NS4B protein. It serves as

an example of a novel mechanism of action, distinct from NS5A inhibitors like Daclatasvir or other
NS4B inhibitors like Amphihevir [1] [3] [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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